2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride
Overview
Description
2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride is a chemical compound with the molecular formula C11H16ClN and a molecular weight of 197.71 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride typically involves the reaction of 3-cyclopropylbenzaldehyde with ethylamine under specific conditions . The reaction is carried out in the presence of a reducing agent such as sodium borohydride to yield the desired amine. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield secondary amines.
Substitution: The compound can undergo nucleophilic substitution reactions with halogenating agents to form halogenated derivatives.
Scientific Research Applications
2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride is widely used in scientific research, including:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: The compound is used in studies related to enzyme inhibition and receptor binding.
Industry: The compound is used in the production of specialty chemicals and intermediates.
Mechanism of Action
The mechanism of action of 2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride can be compared with other similar compounds, such as:
2-(3-phenyl)ethan-1-amine hydrochloride: Lacks the cyclopropyl group, which may affect its chemical reactivity and biological activity.
2-(3-cyclopropylphenyl)ethan-1-amine: The free base form without the hydrochloride salt, which may have different solubility and stability properties.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-cyclopropylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-cyclopropylphenylacetonitrile with ethylmagnesium bromide followed by reduction of the resulting ketone with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-cyclopropylphenylacetonitrile", "ethylmagnesium bromide", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-cyclopropylphenylacetonitrile with ethylmagnesium bromide in anhydrous ether to form the corresponding ketone.", "Step 2: Reduce the ketone with sodium borohydride in methanol to form the corresponding amine.", "Step 3: React the amine with hydrochloric acid to form the hydrochloride salt of 2-(3-cyclopropylphenyl)ethan-1-amine." ] } | |
CAS No. |
2613385-18-3 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
